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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344

An In-depth Technical Guide to the Physical
Properties of delta-Hexalactone

This guide provides a comprehensive overview of the core physical properties of delta-
hexalactone, a significant compound in the flavor and fragrance industry. The information is
tailored for researchers, scientists, and professionals in drug development, presenting key data
in a structured format, alongside detailed experimental protocols for their determination.

Core Physical Properties of delta-Hexalactone

Delta-hexalactone, with the CAS number 823-22-3, is a colorless, oily liquid at room
temperature. Its physical characteristics are crucial for its application and handling in various
scientific and industrial settings.

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of delta-hexalactone
compiled from various sources.
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Physical Property Value Conditions

Boiling Point 231°C @ 760 mm Hg

110-112°C @ 15 mm Hg[1][2][3][4][5][6]

59-60°C @ 0.04 mm Hg[1]

Melting Point -18°C[2][5][7]18] @ 760 mm Hg
-31.00°C[1][3][4] @ 760 mm Hg

Solubility Soluble Alcohol, oil, propylene glycol,

ether[3][4]

Slightly Soluble / Immiscible

Water[2][3][4][S][6][7][8][°]

Density

1.037 g/mL

@ 25°C[2][5][6]

Refractive Index

1.449-1.453

@ 20°C[1][3]

1.452

@ 20°C[2][5][6]

Vapor Pressure

0.145 mmHg

@ 25°C[1][8][9]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the boiling point,

melting point, and solubility of organic compounds like delta-hexalactone.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property.

Methodology: Capillary Tube Method (Thiele Tube)[10] This micro-method is suitable for small

quantities of a liquid sample.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (mineral oil), and a heat source.

e Procedure:
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2.2.

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed in a Thiele tube containing heating oil, ensuring the test tube
is immersed in the oll.

The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary
tube will expand and escape as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube. This is the point where the vapor pressure of the sample equals the atmospheric
pressure.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a very narrow temperature range.

Methodology: Capillary Melting Point Apparatus[11][12][13][14][15] This is a common and
accurate method for determining the melting point of a solid organic compound.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one

end), and the solid sample.

e Procedure:

o A small amount of the finely powdered, dry sample is packed into the closed end of a

capillary tube to a height of about 2-3 mm.
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2.3.

The capillary tube is placed in the heating block of the melting point apparatus.

The apparatus is heated at a controlled rate. A rapid heating rate can be used initially to
get an approximate melting point.

For an accurate measurement, the determination is repeated with a fresh sample, and the
heating rate is slowed to 1-2°C per minute as the temperature approaches the expected
melting point.

The melting point range is recorded from the temperature at which the first drop of liquid is
observed to the temperature at which the entire sample has melted into a clear liquid.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Test[16][17][18][19][20] This method involves observing the
miscibility of a compound in various solvents.

o Apparatus: Small test tubes, a vortex mixer (optional), and a selection of solvents (e.g.,

water, ethanol, diethyl ether, acetone).

e Procedure:

[¢]

Approximately 0.1 g of the solid sample or 0.2 mL of the liquid sample is placed in a small
test tube.

About 3 mL of the chosen solvent is added to the test tube.

The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for
thorough mixing.

The mixture is then observed to determine if the sample has dissolved. A substance is
considered "soluble" if it dissolves completely, forming a homogeneous solution. If a solid
remains or if two distinct liquid layers are present, the substance is considered "insoluble”
or "immiscible".
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o This procedure is repeated with a range of solvents to build a solubility profile for the
compound.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the determination of the physical
properties of an organic compound such as delta-hexalactone.

Physical Property Determination Workflow

Obtain Pure Sample of

delta-Hexalactone

Determine Boiling Point Determine Melting Point Determine Solubility Profile

(Capillary Tube Method) (Capillary Apparatus) (Qualitative Tests)

Record Boiling Point Data Record Melting Point Data Recqrd Solubility in
Various Solvents

Compile Data into
Technical Guide

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of delta-Hexalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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